Cas no 61676-21-9 (Benzonitrile, 4-[2-(4'-heptyl[1,1'-biphenyl]-4-yl)ethyl]-)

Benzonitrile, 4-[2-(4'-heptyl[1,1'-biphenyl]-4-yl)ethyl]- structure
61676-21-9 structure
Product Name:Benzonitrile, 4-[2-(4'-heptyl[1,1'-biphenyl]-4-yl)ethyl]-
CAS No:61676-21-9
MF:C28H31N
MW:381.552447557449
CID:470502
PubChem ID:71393523
Update Time:2025-04-19

Benzonitrile, 4-[2-(4'-heptyl[1,1'-biphenyl]-4-yl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-[2-(4'-heptyl[1,1'-biphenyl]-4-yl)ethyl]-
    • 4-[2-[4-(4-heptylphenyl)phenyl]ethyl]benzonitrile
    • 61676-21-9
    • 4-[2-(4'-Heptyl[1,1'-biphenyl]-4-yl)ethyl]benzonitrile
    • DTXSID70815284
    • Inchi: 1S/C28H31N/c1-2-3-4-5-6-7-23-14-18-27(19-15-23)28-20-16-25(17-21-28)9-8-24-10-12-26(22-29)13-11-24/h10-21H,2-9H2,1H3
    • InChI Key: WJJUIEQJFRTLGY-UHFFFAOYSA-N
    • SMILES: N#CC1C=CC(=CC=1)CCC1C=CC(=CC=1)C1C=CC(=CC=1)CCCCCCC

Computed Properties

  • Exact Mass: 381.24583
  • Monoisotopic Mass: 381.245649993g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 10
  • Complexity: 464
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79
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